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Compound of Interest

Compound Name: Iodoform-d

CAS No.: 2787-27-1

Cat. No.: B1603370

Get Quote

Iodoform (triiodomethane, CHI₃) is an organoiodine compound recognized for its characteristic

antiseptic odor and its historical role in medicine.[1][2] Its deuterated analogue, iodoform-d
(triiodomethane-d, CDI₃), represents a critical tool for modern scientific inquiry. In this molecule,

the hydrogen atom is replaced by its heavier isotope, deuterium. This isotopic substitution,

while having a minimal impact on the compound's bulk physical properties and chemical

reactivity, introduces profound and measurable differences in its spectroscopic behavior.

This guide provides a comprehensive overview of the physical properties of iodoform-d,

tailored for researchers, scientists, and drug development professionals. We will delve into its

structural, thermal, and spectroscopic characteristics, offering a comparative analysis with its

protio-analogue (CHI₃) to highlight the practical implications of deuteration. The synthesis of

iodoform-d is achieved via the haloform reaction using a deuterated starting material, such as

acetone-d6.[3] Understanding these properties is paramount for its application in mechanistic

studies, as a tracer in metabolic pathways, or as an internal standard in mass spectrometry.
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The substitution of protium with deuterium results in a slight increase in molecular weight but

does not alter the fundamental molecular geometry. Both iodoform and iodoform-d adopt a

tetrahedral structure.[2] The core physical properties are summarized in Table 1, where data for

iodoform (CHI₃) is provided as a close and reliable proxy for iodoform-d (CDI₃) where specific

experimental data for the latter is not available. The melting point, density, and boiling point of

CDI₃ are expected to be marginally higher than those of CHI₃ due to the greater mass of

deuterium.

Table 1: Comparison of Physical Properties of Iodoform (CHI₃) and Iodoform-d (CDI₃)

Property Iodoform (CHI₃) Iodoform-d (CDI₃)

Chemical Formula CHI₃[4] CDI₃[5][6]

Molecular Weight 393.73 g/mol [4] 394.74 g/mol [5][6]

Appearance
Pale yellow, crystalline solid[2]

[4]

Pale yellow, crystalline solid

(inferred)

Odor
Penetrating, "medical" odor[2]

[4]

Penetrating, "medical" odor

(inferred)

Melting Point 119-122 °C[1] 120-123 °C[5]

Boiling Point 218 °C (decomposes)[1]
~218 °C (decomposes)

(estimated)

Density 4.008 g/cm³ at 25 °C[1] >4.008 g/cm³ (estimated)

Solubility in Water 0.1 g/L at 20 °C[1] Very slightly soluble (inferred)

Solubility in Organic Solvents
Soluble in acetone, ether,

chloroform, ethanol[1][7]
Soluble (inferred)

The molecular structure of iodoform-d is depicted below.
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Caption: Tetrahedral molecular structure of iodoform-d (CDI₃).

Crystallographic Data
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Iodoform crystallizes in a hexagonal system, and iodoform-d is expected to adopt the same

crystal lattice with virtually identical unit cell parameters. The slight difference in zero-point

energy of the C-D bond versus the C-H bond does not significantly alter the intermolecular

forces that govern the crystal packing.

Table 2: Crystallographic Data for Iodoform (CHI₃)

Parameter Value Reference

Crystal System Hexagonal [1][7][8]

Space Group P6₃ [1][7][8]

C-I Bond Length ~2.14 Å [1]

I-C-I Bond Angle ~113° [1][7][8]

Comparative Spectroscopic Analysis
The primary utility of iodoform-d lies in its unique spectroscopic signatures, which differ

predictably from those of iodoform.

Mass Spectrometry
In mass spectrometry, the molecular ion peak for iodoform-d will appear at an m/z value that is

one unit higher than that of iodoform, reflecting the mass difference between deuterium (2.014

amu) and protium (1.008 amu).

Iodoform (CHI₃): Molecular Ion Peak [M]⁺ at m/z 394. A characteristic fragment, [CHI₂]⁺, is

observed at m/z 267.[3][9]

Iodoform-d (CDI₃): The molecular ion peak [M]⁺ is predicted at m/z 395. The corresponding

[CDI₂]⁺ fragment would be found at m/z 268.

This M+1 mass shift is a definitive indicator of the incorporation of a single deuterium atom.

Infrared (IR) Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1603370/docs?utm_src=pdf-body#introduction-the-significance-of-isotopic-labeling-in-iodoform
https://pdf.benchchem.com/15487/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_Iodoform_Crystals.pdf
https://www.chemeurope.com/en/encyclopedia/Iodoform.html
https://www.wikidoc.org/index.php/Iodoform
https://pdf.benchchem.com/15487/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_Iodoform_Crystals.pdf
https://www.chemeurope.com/en/encyclopedia/Iodoform.html
https://www.wikidoc.org/index.php/Iodoform
https://pdf.benchchem.com/15487/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_Iodoform_Crystals.pdf
https://pdf.benchchem.com/15487/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_Iodoform_Crystals.pdf
https://www.chemeurope.com/en/encyclopedia/Iodoform.html
https://www.wikidoc.org/index.php/Iodoform
https://www.benchchem.com/product/b1603370/docs?utm_src=pdf-body#introduction-the-significance-of-isotopic-labeling-in-iodoform
https://www.benchchem.com/product/b1603370/docs?utm_src=pdf-body#introduction-the-significance-of-isotopic-labeling-in-iodoform
https://pdf.benchchem.com/14751/A_Comprehensive_Technical_Guide_to_the_Synthesis_and_Properties_of_Iodoform.pdf
https://m.chemicalbook.com/SpectrumEN_75-47-8_MS.htm
https://www.benchchem.com/product/b1603370/docs?utm_src=pdf-body#introduction-the-significance-of-isotopic-labeling-in-iodoform
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603370?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The vibrational frequency of a chemical bond is dependent on the masses of the bonded

atoms. The heavier deuterium atom in the C-D bond of iodoform-d results in its fundamental

stretching and bending vibrations occurring at lower wavenumbers (frequencies) compared to

the C-H bond in iodoform.

Iodoform (CHI₃): Exhibits a characteristic C-H stretching vibration around ~3000 cm⁻¹ and a

C-H bending vibration near ~1053 cm⁻¹.[1][10] The C-I stretches are found at lower

frequencies (~530-580 cm⁻¹).[1][3]

Iodoform-d (CDI₃): The C-D stretching vibration is predicted to occur at a significantly lower

frequency, typically around ~2200 cm⁻¹. The C-D bending vibration would also shift to a

lower wavenumber. The absence of the ~3000 cm⁻¹ C-H stretch is a key piece of evidence

for successful deuteration.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides the most unambiguous method for distinguishing between

iodoform and iodoform-d.

¹H NMR: A solution of pure iodoform (CHI₃) in a deuterated solvent like CDCl₃ shows a

singlet at approximately δ 4.90 ppm.[1][11] In contrast, iodoform-d (CDI₃) is silent in ¹H

NMR, as it contains no protons. The presence of a small signal at 4.90 ppm in a sample of

iodoform-d would indicate a protio-impurity.

¹³C NMR: The chemical shift of the carbon atom is not significantly altered by the isotopic

substitution. However, the heavy atom effect of the three iodine atoms causes the carbon

signal to appear at a highly shielded (upfield) position. For CHI₃, the signal is reported at δ

-24.0 ppm.[1][12] The key difference lies in the coupling:

In a proton-coupled ¹³C spectrum of CHI₃, the carbon signal would be split into a doublet

by the single proton (n+1 rule).

In a deuterium-coupled ¹³C spectrum of CDI₃, the signal would be split into a triplet (1:1:1

ratio) by the deuterium nucleus, which has a spin (I) of 1 (2nI+1 = 2(1)(1)+1 = 3).

Experimental Protocol: Melting Point Determination
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The determination of a sharp, well-defined melting point is a primary indicator of a compound's

purity. The following protocol describes the use of the capillary tube method, which is suitable

for crystalline solids like iodoform-d.

Objective: To determine the melting point range of a synthesized or acquired sample of

iodoform-d.

Materials:

Iodoform-d sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

Spatula

Mortar and pestle (if sample is not a fine powder)

Methodology:

Sample Preparation:

Ensure the iodoform-d sample is completely dry and in the form of a fine powder. If

necessary, gently grind the crystals using a mortar and pestle.

Tap the open end of a capillary tube into the powder to pack a small amount of the sample

into the tube.

Invert the tube and tap it gently on a hard surface, or drop it down a long glass tube, to

cause the powder to fall and pack tightly into the sealed end. The packed sample height

should be 2-3 mm.

Apparatus Setup:

Place the packed capillary tube into the sample holder of the melting point apparatus.
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Set the initial heating rate to be rapid (e.g., 10-15 °C per minute) to approach the expected

melting point of ~121 °C.[5]

Measurement:

Observe the sample through the magnifying lens.

When the temperature is about 15-20 °C below the expected melting point, reduce the

heating rate to 1-2 °C per minute. This slow rate is crucial for an accurate determination.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Continue heating slowly and record the temperature at which the last solid crystal melts

into a clear liquid (the end of the melting range).

Interpretation:

A pure compound will exhibit a sharp melting range of 1-2 °C. For iodoform-d, a range

within 120-123 °C is expected.[5]

A broad or depressed melting range suggests the presence of impurities.

The workflow for this experimental protocol is visualized below.
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1. Sample Preparation

2. Measurement

3. Interpretation

Grind sample to fine powder

Pack 2-3 mm into capillary tube

Insert tube into apparatus

Heat rapidly to ~105 °C

Reduce heat rate to 1-2 °C/min

Record T_initial (first liquid)

Record T_final (all liquid)

Calculate melting range
(T_final - T_initial)

Pure: Sharp range (1-2 °C)
Impure: Broad range

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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